Cas no 1806510-52-0 (Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate)

• Product Name: Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate
• CAS No: 1806510-52-0
• MF: C₁₄H₁₇ClO₅
• MW: 300.734783887863
• CID: 4959685
• Update Time: 2025-05-22

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate

• Inchi： 1S/C14H17ClO5/c1-2-20-14(19)11-8-10(12(16)13(17)18)6-5-9(11)4-3-7-15/h5-6,8,12,16H,2-4,7H2,1H3,(H,17,18)
• InChI Key： UIKZVLHMMPGKBN-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(C(=O)O)O)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8

Additional information on Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate: A Comprehensive Overview

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate, identified by the CAS number 1806510-52-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate ester group, a hydroxycarboxylic acid moiety, and a chloroalkyl substituent. The presence of these functional groups makes it versatile for use in synthetic chemistry, drug design, and material science.

The benzoate ester group in Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate plays a crucial role in its chemical reactivity and stability. Recent studies have highlighted the importance of ester groups in enhancing the solubility and bioavailability of pharmaceutical compounds. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The hydroxycarboxylic acid moiety further adds to its versatility, enabling it to participate in various condensation reactions and forming stable amide bonds.

The chloroalkyl substituent at the 2-position of the benzene ring introduces additional functionality to this compound. This group is known to enhance the lipophilicity of molecules, making them more suitable for drug delivery systems. Recent advancements in medicinal chemistry have focused on modifying such substituents to optimize pharmacokinetic properties. For instance, studies have shown that adjusting the length and substitution pattern of the chloroalkyl chain can significantly influence the compound's absorption and distribution profiles.

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate has also gained attention in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to its use in synthesizing novel polymeric materials with tailored mechanical and thermal properties. These materials have potential applications in advanced composites, coatings, and biomedical devices.

From a synthetic perspective, Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate can be prepared through a variety of methods, including nucleophilic substitution reactions and esterification processes. Recent research has emphasized the importance of optimizing reaction conditions to improve yield and purity. For example, the use of microwave-assisted synthesis has been shown to accelerate reaction rates while minimizing side reactions.

In terms of environmental impact, this compound exhibits moderate biodegradability under aerobic conditions. Studies have demonstrated that its breakdown products are non-toxic to aquatic organisms, making it a safer alternative to traditional organic compounds in certain industrial applications.

Looking ahead, Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-chloropropyl)benzoate holds promise for further exploration in niche markets such as specialty chemicals and fine chemicals. Its unique combination of functional groups positions it as a valuable building block for developing innovative chemical products with enhanced performance characteristics.